Cas no 24707-06-0 (1,4-Benzenedicarboxylic acid, bis(4-fluorophenyl) ester)

• Product name: 1,4-Benzenedicarboxylic acid, bis(4-fluorophenyl) ester
• CAS No: 24707-06-0
• MF: C₂₀H₁₂O₄F₂
• MW: 354.30368
• CID: 1418010
• PubChem ID: 71357899

1,4-Benzenedicarboxylic acid, bis(4-fluorophenyl) ester Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenedicarboxylic acid, bis(4-fluorophenyl) ester
• bis(4-fluorophenyl) benzene-1,4-dicarboxylate
• 24707-06-0
• DTXSID50781938

• Inchi： InChI=1S/C20H12F2O4/c21-15-5-9-17(10-6-15)25-19(23)13-1-2-14(4-3-13)20(24)26-18-11-7-16(22)8-12-18/h1-12H
• InChI Key： RNERALDJUMUWSW-UHFFFAOYSA-N
• SMILES： C1=CC(=CC=C1C(=O)OC2=CC=C(C=C2)F)C(=O)OC3=CC=C(C=C3)F

Computed Properties

• Exact Mass: 354.07036
• Monoisotopic Mass: 354.07036518g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 430
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.6Ų
• XLogP3: 4.9

Experimental Properties

• PSA: 52.6